The first enantioselective syntheses of vicinal difluoropyrrolidines and the first catalytic asymmetric synthesis mediated by the C2 symmetry of a –CHFCHF– unit

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A801718B

Abstract

The first enantiopure vicinal difluorides of C2 symmetry have been prepared by the introduction of fluorine at both centres in a single operation; the first asymmetric synthesis using a catalyst whose chirality depends on organofluorine asymmetry is described.

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